Cas no 857190-11-5 (1-(Prop-2-yn-1-yl)piperidin-4-one)

• Product Name: 1-(Prop-2-yn-1-yl)piperidin-4-one
• CAS No: 857190-11-5
• MF: C₈H₁₁NO
• MW: 137.179042100906
• MDL: MFCD09945621
• CID: 1088260
• PubChem ID: 24706160
• Update Time: 2025-05-26

1-(Prop-2-yn-1-yl)piperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(Prop-2-yn-1-yl)piperidin-4-one
• 1-(2-Propyn-1-yl)-4-piperidinone
• 1-(2-propyn-1-yl)-4-piperidinone(SALTDATA: FREE)
• 1-(2-Propyn-1-yl)-4-piperidinone (ACI)
• 4-Piperidone, 1-(2-propynyl)- (7CI)
• 1-Prop-2-ynylpiperidin-4-one
• 1-Propargylpiperidin-4-one
• A1-00795
• Z139295556
• AKOS000190790
• 1-(prop-2-ynyl)piperidin-4-one
• MFCD09945621
• 1-(2-propynyl)-4-piperidone
• SCHEMBL15561387
• SB42041
• E80443
• BS-38469
• QFDTVCZEYDRQIQ-UHFFFAOYSA-N
• DB-097654
• EN300-39741
• 857190-11-5
• 1-(2-Propyn-1-yl)-4-piperidinone, AldrichCPR

• MDL： MFCD09945621
• Inchi： 1S/C8H11NO/c1-2-5-9-6-3-8(10)4-7-9/h1H,3-7H2
• InChI Key： QFDTVCZEYDRQIQ-UHFFFAOYSA-N
• SMILES： O=C1CCN(CC#C)CC1

Computed Properties

• Exact Mass: 137.084063974g/mol
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones

Additional information on 1-(Prop-2-yn-1-yl)piperidin-4-one

Recent Advances in the Study of 1-(Prop-2-yn-1-yl)piperidin-4-one (CAS: 857190-11-5): A Key Intermediate in Medicinal Chemistry

1-(Prop-2-yn-1-yl)piperidin-4-one (CAS: 857190-11-5) is a versatile chemical intermediate that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications in drug discovery. Recent studies have explored its utility as a building block for the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and central nervous system (CNS) targeting agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic applications, biological activities, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 1-(Prop-2-yn-1-yl)piperidin-4-one as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized click chemistry approaches, taking advantage of the alkyne functionality in the compound to create triazole-linked derivatives with improved pharmacokinetic properties. These derivatives showed promising activity against BTK, with IC50 values in the low nanomolar range, suggesting potential applications in the treatment of B-cell malignancies and autoimmune disorders.

In the realm of CNS drug development, a recent publication in ACS Chemical Neuroscience (2024) reported the incorporation of 1-(Prop-2-yn-1-yl)piperidin-4-one into the structure of sigma-1 receptor ligands. The resulting compounds exhibited enhanced blood-brain barrier penetration and demonstrated neuroprotective effects in cellular models of Parkinson's disease. The study highlighted the importance of the piperidinone scaffold in maintaining optimal receptor binding affinity while the propynyl group provided a convenient handle for further structural modifications.

From a synthetic chemistry perspective, advances in the preparation of 1-(Prop-2-yn-1-yl)piperidin-4-one have been reported in Organic Process Research & Development (2023). Researchers developed a scalable, one-pot procedure starting from commercially available piperidin-4-one hydrochloride, achieving yields of over 85% with excellent purity. This improved synthetic route addresses previous challenges in large-scale production, making the compound more accessible for medicinal chemistry programs.

The safety profile of 1-(Prop-2-yn-1-yl)piperidin-4-one has also been investigated in recent toxicology studies. Data from in vitro assays indicate that the compound shows minimal cytotoxicity at concentrations typically used in medicinal chemistry applications (≤100 μM). However, researchers have noted that proper handling precautions should be taken due to the compound's potential reactivity as an alkyne derivative. These findings support its continued use as a valuable intermediate in drug discovery programs.

Looking forward, the unique combination of the piperidinone core and alkyne functionality in 1-(Prop-2-yn-1-yl)piperidin-4-one continues to inspire innovative applications in chemical biology. Current research directions include its use in PROTAC (proteolysis targeting chimera) design and as a building block for covalent inhibitor development. The compound's versatility and the recent methodological advances in its synthesis and application suggest it will remain an important tool in medicinal chemistry for years to come.